Cas no 350997-61-4 ((1H-Pyrrol-2-yl)acetic acid hydrazide)

• Product Name: (1H-Pyrrol-2-yl)acetic acid hydrazide
• CAS No: 350997-61-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 3049202
• PubChem ID: 2760544
• Update Time: 2025-05-20

(1H-Pyrrol-2-yl)acetic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrol-2-yl)acetic acid hydrazide
• pyrrolylacetic acid hydrazide
• SCHEMBL2491399
• SB63184
• 350997-61-4
• 2-(1H-pyrrol-2-yl)acetohydrazide
• AKOS003956332

• MDL： MFCD01993667
• Inchi： 1S/C6H9N3O/c7-9-6(10)4-5-2-1-3-8-5/h1-3,8H,4,7H2,(H,9,10)
• InChI Key： FABDQTPEVHGGLG-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CN1)NN

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on (1H-Pyrrol-2-yl)acetic acid hydrazide

(1H-Pyrrol-2-yl)acetic acid hydrazide: A Versatile Compound in Pharmaceutical Research

(1H-Pyrrol-2-yl)acetic acid hydrazide, with the CAS number 350997-61-4, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, and is characterized by the presence of an acetic acid hydrazide moiety. The combination of these functional groups imparts distinct properties that make it a valuable candidate for various biochemical and medicinal studies.

The chemical structure of (1H-Pyrrol-2-yl)acetic acid hydrazide consists of a pyrrole ring attached to an acetic acid hydrazide group. The pyrrole ring, known for its aromaticity and electron-donating properties, plays a crucial role in the compound's reactivity and stability. The acetic acid hydrazide moiety, on the other hand, introduces functional groups that can participate in various chemical reactions, such as condensation and oxidation, making the compound versatile for synthetic transformations.

Recent studies have highlighted the potential of (1H-Pyrrol-2-yl)acetic acid hydrazide in several areas of pharmaceutical research. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its utility in the development of novel antiviral agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (1H-Pyrrol-2-yl)acetic acid hydrazide exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.

In addition to antiviral applications, (1H-Pyrrol-2-yl)acetic acid hydrazide has shown promise in the field of anticancer drug development. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death) in cancer cells.

The versatility of (1H-Pyrrol-2-yl)acetic acid hydrazide extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of bioactive molecules with diverse biological activities. For example, it has been used as a starting material for the preparation of peptidomimetics, which are compounds designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation.

The synthesis of (1H-Pyrrol-2-yl)acetic acid hydrazide can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 2-acetylpyrrole with hydrazine hydrate under mild conditions. This reaction proceeds via nucleophilic addition followed by dehydration to form the desired product. The simplicity and efficiency of this synthetic route make it suitable for both laboratory-scale synthesis and large-scale production.

In terms of physical properties, (1H-Pyrrol-2-yl)acetic acid hydrazide is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties facilitate its handling and use in various chemical reactions and biological assays.

The safety profile of (1H-Pyrrol-2-yl)acetic acid hydrazide is an important consideration for its use in pharmaceutical research. While it is generally considered safe when handled under appropriate laboratory conditions, precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling.

In conclusion, (1H-Pyrrol-2-yl)acetic acid hydrazide (CAS No: 350997-61-4) is a multifunctional compound with significant potential in pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and bioactive molecules. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.